Cas no 1107596-00-8 (3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid)
3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3,2-Dioxaborinan-2-yl)benzoic acid
- BS-47041
- D71332
- DTXSID60856782
- MFCD09839112
- SCHEMBL14986017
- 3-(1,3,2-Dioxaborinan-2-yl)benzoicacid
- 1107596-00-8
- AKOS022172436
- CS-0174389
- 3-carboxyphenylboronic acid propanediol ester
- 3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid
-
- MDL: MFCD09839112
- Inchi: 1S/C10H11BO4/c12-10(13)8-3-1-4-9(7-8)11-14-5-2-6-15-11/h1,3-4,7H,2,5-6H2,(H,12,13)
- InChI Key: VBPHVROQWZGKMS-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(C(=O)O)C=2)OCCC1
Computed Properties
- Exact Mass: 206.0750390g/mol
- Monoisotopic Mass: 206.0750390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 420.0±28.0 °C at 760 mmHg
- Flash Point: 207.8±24.0 °C
- PSA: 55.76000
- LogP: 0.51690
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159177-1g |
3-(1,3,2-dioxaborinan-2-yl)benzoic acid |
1107596-00-8 | 95% | 1g |
$380 | 2021-08-05 | |
| TRC | D485280-10mg |
3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid |
1107596-00-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D485280-50mg |
3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid |
1107596-00-8 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D485280-100mg |
3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid |
1107596-00-8 | 100mg |
$ 80.00 | 2022-06-05 | ||
| Matrix Scientific | 202094-1g |
3-(1,3,2-Dioxaborinan-2-yl)benzoic acid |
1107596-00-8 | 1g |
$817.00 | 2023-09-10 | ||
| Chemenu | CM159177-5g |
3-(1,3,2-dioxaborinan-2-yl)benzoic acid |
1107596-00-8 | 95% | 5g |
$527 | 2023-02-03 | |
| Chemenu | CM159177-25g |
3-(1,3,2-dioxaborinan-2-yl)benzoic acid |
1107596-00-8 | 95% | 25g |
$1754 | 2023-02-03 | |
| Chemenu | CM159177-1g |
3-(1,3,2-dioxaborinan-2-yl)benzoic acid |
1107596-00-8 | 95% | 1g |
$174 | 2023-02-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1245059-1g |
3-(1,3,2-Dioxaborinan-2-yl)benzoic acid |
1107596-00-8 | 98% | 1g |
¥1474.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1245059-5g |
3-(1,3,2-Dioxaborinan-2-yl)benzoic acid |
1107596-00-8 | 98% | 5g |
¥4107.00 | 2024-08-09 |
3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid
Introduction to 3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid (CAS No. 1107596-00-8) and Its Emerging Applications in Chemical Biology
3-(1,3,2-Dioxaborolan-2-yl)benzoic acid, identified by the chemical identifier CAS No. 1107596-00-8, is a boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of a boronic acid functional group attached to a benzoic acid backbone, which confers unique reactivity and biological properties. The boronic acid moiety, in particular, is well-known for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the construction of complex molecular architectures. The benzoic acid component, on the other hand, contributes to the compound's solubility and interaction with biological targets.
The significance of 3-(1,3,2-dioxaborolan-2-yl)benzoic acid lies in its versatility as a building block for the synthesis of more intricate pharmacophores. Boronic acids have been extensively studied for their applications in drug development due to their ability to form stable complexes with diols and other functional groups. This property has been leveraged in the design of probes for imaging applications and in the development of therapeutic agents targeting specific biological pathways. The benzoic acid moiety further enhances the compound's potential by providing a scaffold that can be modified through various chemical transformations, such as esterification or amidation, to tailor its pharmacological properties.
In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for therapeutic applications. Among these derivatives, 3-(1,3,2-dioxaborolan-2-yl)benzoic acid has emerged as a promising candidate due to its unique structural features and reactivity. The boronic acid group enables facile participation in cross-coupling reactions, which are essential for constructing complex drug molecules with high precision. This capability has been particularly valuable in the synthesis of protease inhibitors and other enzyme-targeting agents.
One of the most compelling aspects of 3-(1,3,2-dioxaborolan-2-yl)benzoic acid is its potential application in medicinal chemistry. Researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors that target diseases such as cancer and inflammatory disorders. The benzoic acid moiety serves as an anchor point for further functionalization, allowing chemists to design molecules with specific binding affinities and selectivity profiles. For instance, modifications at the aromatic ring or the carboxylic acid group can fine-tune the compound's interactions with biological targets.
The pharmaceutical industry has shown particular interest in boronic acid derivatives due to their favorable pharmacokinetic properties. Boronic acids are known to exhibit low toxicity and high bioavailability, making them suitable for clinical development. 3-(1,3,2-Dioxaborolan-2-yl)benzoic acid exemplifies this trend by combining the reactivity of a boronic acid group with the structural rigidity provided by the benzoic acid backbone. This combination has been exploited in the design of compounds that mimic natural substrates or interfere with disease-causing pathways.
Recent advances in computational chemistry have further enhanced the utility of 3-(1,3,2-dioxaborolan-2-yl)benzoic acid as a scaffold for drug discovery. High-throughput virtual screening techniques have enabled researchers to rapidly identify derivatives with improved pharmacological properties. These computational methods leverage large datasets and machine learning algorithms to predict binding affinities and other key biological parameters. By integrating experimental data with computational predictions, scientists can accelerate the optimization process and identify lead compounds more efficiently.
The role of 3-(1,3,2-dioxaborolan-2-yl)benzoic acid in biocatalysis is another area of growing interest. Boronic acids have been employed as substrates or inhibitors in enzymatic reactions, providing insights into enzyme mechanisms and enabling the development of novel biocatalytic tools. The benzoic acid component contributes to solubility and stability under biocatalytic conditions, making this compound an attractive choice for industrial applications.
In conclusion,3-(1,3,2-Dioxaborolan-2-yl)benzoic acid (CAS No. 1107596-00-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable participation in diverse chemical transformations while providing a scaffold for further functionalization. The growing body of research highlights its potential as a precursor for therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve,3-(1,3,2-dioxaborolan-2-yl)benzoic acid is poised to play an increasingly important role in drug discovery and development.
1107596-00-8 (3-(1,3,2-Dioxaborolan-2-yl)benzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)